1-ethyl-3,5-dimethyl-N-(oxolan-2-ylmethyl)pyrazole-4-carboxamide

• IUPAC Name: 1-ethyl-3,5-dimethyl-N-(oxolan-2-ylmethyl)pyrazole-4-carboxamide
• InChI: InChI=1S/C13H21N3O2/c1-4-16-10(3)12(9(2)15-16)13(17)14-8-11-6-5-7-18-11/h11H,4-8H2,1-3H3,(H,14,17)
• InChI Key: QXHMJZVYCSLXKR-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C(=N1)C)C(=O)NCC2CCCO2)C
• Molecular Formula: C13H21N3O2
• Molecular Weight: 251.32 g/mol

Description

1-ethyl-3,5-dimethyl-N-(oxolan-2-ylmethyl)pyrazole-4-carboxamide, also known as EDP-420, is a novel compound that has recently gained attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of pyrazole carboxamides and has shown promising results in pre-clinical studies for the treatment of various diseases.

Mechanism of Action

The exact mechanism of action of 1-ethyl-3,5-dimethyl-N-(oxolan-2-ylmethyl)pyrazole-4-carboxamide is not fully understood, but it is believed to act by inhibiting the activity of enzymes involved in various cellular processes. 1-ethyl-3,5-dimethyl-N-(oxolan-2-ylmethyl)pyrazole-4-carboxamide has been shown to inhibit the activity of histone deacetylases, which are involved in the regulation of gene expression.
Biochemical and Physiological Effects:
1-ethyl-3,5-dimethyl-N-(oxolan-2-ylmethyl)pyrazole-4-carboxamide has been shown to have various biochemical and physiological effects in pre-clinical studies. It has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. 1-ethyl-3,5-dimethyl-N-(oxolan-2-ylmethyl)pyrazole-4-carboxamide has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of using 1-ethyl-3,5-dimethyl-N-(oxolan-2-ylmethyl)pyrazole-4-carboxamide in lab experiments is its specificity for histone deacetylases, which allows for more targeted and precise experiments. However, a limitation of using 1-ethyl-3,5-dimethyl-N-(oxolan-2-ylmethyl)pyrazole-4-carboxamide is its relatively low solubility in aqueous solutions, which can make it difficult to administer in certain experiments.

Future Directions

There are several potential future directions for the research on 1-ethyl-3,5-dimethyl-N-(oxolan-2-ylmethyl)pyrazole-4-carboxamide. One area of interest is its potential use in combination with other drugs for the treatment of cancer. Another area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease. Additionally, further research is needed to fully understand the mechanism of action of 1-ethyl-3,5-dimethyl-N-(oxolan-2-ylmethyl)pyrazole-4-carboxamide and its potential applications in various diseases.

Synthesis Methods

The synthesis of 1-ethyl-3,5-dimethyl-N-(oxolan-2-ylmethyl)pyrazole-4-carboxamide involves a multi-step process that begins with the reaction of 2-bromoethyl acetate with 1,3-dimethyl-5-nitropyrazole. This is followed by the reduction of the nitro group to an amine, which is then reacted with oxirane-2-carboxylic acid to yield the final product.

Scientific Research Applications

1-ethyl-3,5-dimethyl-N-(oxolan-2-ylmethyl)pyrazole-4-carboxamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and autoimmune disorders. In pre-clinical studies, 1-ethyl-3,5-dimethyl-N-(oxolan-2-ylmethyl)pyrazole-4-carboxamide has shown promising results in inhibiting the growth of cancer cells and reducing inflammation.